Cas no 1235407-20-1 (1-Piperazinecarboxylic acid, 4-[4-(5-chloro-2-hydroxyphenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-[4-(5-chloro-2-hydroxyphenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester
• CAS No: 1235407-20-1
• MF: C₂₀H₂₄ClN₃O₃
• MW: 389.875864028931
• MDL: MFCD28972962
• CID: 4564109
• Update Time: 2025-06-08

1-Piperazinecarboxylic acid, 4-[4-(5-chloro-2-hydroxyphenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl4-(4-(5-chloro-2-hydroxyphenyl)pyridin-2-yl)piperazine-1-carboxylate
• EOS-60590
• tert-butyl 4-(4-(5-chloro-2-hydroxyphenyl)pyridin-2-yl)piperazine-1-carboxylate(WX165133)
• 1-Piperazinecarboxylic acid, 4-[4-(5-chloro-2-hydroxyphenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester

• MDL： MFCD28972962
• Inchi： 1S/C20H24ClN3O3/c1-20(2,3)27-19(26)24-10-8-23(9-11-24)18-12-14(6-7-22-18)16-13-15(21)4-5-17(16)25/h4-7,12-13,25H,8-11H2,1-3H3
• InChI Key： SNXUMKPEHPAGQM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=NC=CC(C3=CC(Cl)=CC=C3O)=C2)CC1

Additional information on 1-Piperazinecarboxylic acid, 4-[4-(5-chloro-2-hydroxyphenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester

1-Piperazinecarboxylic acid, 4-[4-(5-chloro-2-hydroxyphenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester (CAS No. 1235407-20-1): A Comprehensive Overview

1-Piperazinecarboxylic acid, 4-[4-(5-chloro-2-hydroxyphenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester, identified by its CAS number 1235407-20-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its piperazine core, which is a key structural motif in many bioactive agents. The presence of a carboxylic acid ester at the terminal position and a complex aromatic system further enhances its potential as a pharmacophore.

The molecular structure of this compound features a 4-[4-(5-chloro-2-hydroxyphenyl)-2-pyridinyl] moiety, which is appended to the piperazine ring. This particular arrangement introduces a high degree of structural complexity, making it an intriguing candidate for further investigation. The chloro and hydroxyl substituents on the aromatic ring contribute to the compound's overall polarity and reactivity, while the dimethylethyl ester group provides stability and modularity for chemical modifications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage piperazine derivatives. Piperazine-based compounds are well-known for their ability to interact with various biological targets, including enzymes and receptors. The specific scaffold of 1-Piperazinecarboxylic acid, 4-[4-(5-chloro-2-hydroxyphenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester suggests potential applications in multiple therapeutic areas, particularly in the treatment of neurological disorders and infectious diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological agents. The presence of multiple functional groups allows for diverse chemical transformations, enabling researchers to tailor the molecule's properties for specific biological activities. For instance, the carboxylic acid ester can be hydrolyzed or converted into other functional groups, while the aromatic rings can undergo various modifications such as methylation or halogenation.

The pharmacological profile of 1-Piperazinecarboxylic acid, 4-[4-(5-chloro-2-hydroxyphenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester has been explored in several preclinical studies. These investigations have highlighted its potential as a modulator of neurotransmitter systems, particularly those involving serotonin and dopamine. The compound's ability to interact with these systems makes it a promising candidate for treating conditions such as depression, anxiety, and Parkinson's disease. Additionally, its structural features may contribute to its efficacy in inhibiting certain enzymes associated with infectious diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic system efficiently. The use of protecting group strategies ensures that each functional group is introduced and removed at the appropriate stage of synthesis, maintaining high yields and purity throughout the process.

The analytical characterization of 1-Piperazinecarboxylic acid, 4-[4-(5-chloro-2-hydroxyphenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester has been performed using state-of-the-art spectroscopic methods. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, while mass spectrometry (MS) confirms the molecular weight and fragmentation patterns. High-performance liquid chromatography (HPLC) is utilized for purity assessment and impurity profiling.

In conclusion, 1-Piperazinecarboxylic acid, 4-[4-(5-chloro-2-hydroxyphenyl)-2-pyridinyl]-, 1,1-dimethylethyl ester (CAS No. 1235407-20-1) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile building block for drug discovery efforts. Ongoing research continues to uncover new applications for this compound and its derivatives in addressing critical health challenges worldwide.